Immunology/Inflammation
  • AVN-101 hydrochloride
    AVN-101 hydrochloride
    • Cat. No.:
    • B605702
    • CAS No.:
    • 1061354-48-0
    • Molecular Formula:
    • C21H25ClN2
    • Molecular Weight:
    • 340.9 g/mol
    Description
    AVN-101 is a very potent 5-HT7 receptor antagonist, with slightly lesser potency toward 5-HT6, 5-HT2A, and 5HT-2C receptors. It is a milti-target drug candidate for the treatment of CNS disorders....
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  • GS 283
    GS 283
    • Cat. No.:
    • B607735
    • CAS No.:
    • 149440-36-8
    • Molecular Formula:
    • C17H17NO3
    • Molecular Weight:
    • 283.32 g/mol
    Description
    cpd has a Ca(2+) antagonistic action & a weak histamine & muscarinic receptor blocking activity in rat & guinea pig tracheal smooth muscle;  its mode of action is inhibition of calcium influx from plasma me...
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  • Hydroxyzine Hydrochloride
    Hydroxyzine Hydrochloride
    • Cat. No.:
    • B1170965
    • CAS No.:
    • 163837-37-4
    • Molecular Formula:
    • C21H29Cl3N2O2
    • Molecular Weight:
    • 447.8 g/mol
    Description
    Hydroxyzine Hydrochloride is the hydrochloride salt form of hydroxyzine, a piperazine histamine H1-receptor antagonist with anti-allergic, antispasmodic, sedative, anti-emetic and anti-anxiety properties. Hydrox...
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  • Chloracizine
    Chloracizine
    • Cat. No.:
    • B1668631
    • CAS No.:
    • 800-22-6
    • Molecular Formula:
    • C19H21ClN2OS
    • Molecular Weight:
    • 360.9 g/mol
    Description
    RN given refers to parent cpd;  structure
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  • Dimenhydrinate
    Dimenhydrinate
    • Cat. No.:
    • B1670652
    • CAS No.:
    • 523-87-5
    • Molecular Formula:
    • C17H21NO.C7H7ClN4O2
      C24H28ClN5O3
    • Molecular Weight:
    • 470.0 g/mol
    Description
    Dimenhydrinate is a first generation antihistamine that is used for treatment or prevention of motion sickness or symptoms of nausea and dizziness. Dimenhydrinate has not been linked to instances of clinically apparent acute liver injury.
    Dimenhydrinate is an ethanolamine and first-generation histamine antagonist with anti-allergic activity. Dimenhydrinate competitively blocks H1 receptors, thereby preventing the actions of histamine on bronchial smooth muscle, capillaries and gastrointestinal (GI) smooth muscle. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, GI smooth muscle spasm.
    DIMENHYDRINATE is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1972 and is indicated for allergic disease and has 2 investigational indications.
    A drug combination that contains diphenhydramine and theophylline. It is used for treating VERTIGO, MOTION SICKNESS, and NAUSEA associated with PREGNANCY.
    See also: Diphenhydramine (has active moiety);  Diphenhydramine Hydrochloride (related)."> Dimenhydrinate is a crystalline white powder. (NTP, 1992)
    8-chloro-1,3-dimethyl-7H-purine-2,6-dione 2-(diphenylmethyl)oxy-N,N-dimethylethanamine is a diarylmethane.
    Dimehydrinate was first described in the...
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  • Sch 37370
    Sch 37370
    • Cat. No.:
    • B1680900
    • CAS No.:
    • 117796-52-8
    • Molecular Formula:
    • C21H21ClN2O
    • Molecular Weight:
    • 352.9 g/mol
    Description
    SCH-37370 is a potent, orally active, dual antagonist of platelet-activating factor and histamine. Sch 37370 selectively inhibits PAF-induced aggregation of human platelets (IC50 = 0.6 microM) and also competes...
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  • Acitazanolast
    Acitazanolast
    • Cat. No.:
    • B1682938
    • CAS No.:
    • 82989-25-1
    • Molecular Formula:
    • C13H15N5O3
    • Molecular Weight:
    • 289.29 g/mol
    Description
    Tazanolast is an organic molecular entity.
    RN given in first source
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  • ROS 234
    ROS 234
    • Cat. No.:
    • B11933215
    • CAS No.:
    • Molecular Formula:
    • C13H15N5
    • Molecular Weight:
    • 241.29 g/mol
    Description
    ROS 234 is a useful research compound. Its molecular formula is C13H15N5 and its molecular weight is 241.29 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ROS 234 suitable for many research...
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  • Gizzerosine
    Gizzerosine
    • Cat. No.:
    • B15613431
    • CAS No.:
    • 88252-77-1
    • Molecular Formula:
    • C11H20N4O2
    • Molecular Weight:
    • 240.30 g/mol
    Description
    Gizzerosine has been reported in Scomberomorus tritor, Scomberomorus maculatus, and Scomberomorus brasiliensis with data available.
    found in overheated fish meal;  causes gizzard erosion in chicks; ...
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  • VUF10497
    VUF10497
    • Cat. No.:
    • B15613468
    • CAS No.:
    • Molecular Formula:
    • C18H20ClN5S
    • Molecular Weight:
    • 373.9 g/mol
    Description
    VUF10497 is a useful research compound. Its molecular formula is C18H20ClN5S and its molecular weight is 373.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality VUF10497 suitable for many rese...
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